Cas no 1044598-80-2 (2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione)

• Product Name: 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• CAS No: 1044598-80-2
• MF: C₄₆H₇₂N₂O₂S₂
• MW: 749.206090927124
• MDL: MFCD29923947
• CID: 2176158
• Update Time: 2025-06-09

2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(2-hexyldecyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• 2,5-Di(2-C6C10)-3,6-di(thiophen-2-yl)-diketopyrrolopyrrole
• 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• 2,5-bis(2-hexyldecyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4-dione
• ILGXCBVXJXFCGR-UHFFFAOYSA-N
• SY036039
• 2,5-Bis(2-hexyldecyl)-3,6-bis(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4-dione

• MDL： MFCD29923947
• Inchi： 1S/C46H72N2O2S2/c1-5-9-13-17-19-23-29-37(27-21-15-11-7-3)35-47-43(39-31-25-33-51-39)41-42(45(47)49)44(40-32-26-34-52-40)48(46(41)50)36-38(28-22-16-12-8-4)30-24-20-18-14-10-6-2/h25-26,31-34,37-38H,5-24,27-30,35-36H2,1-4H3
• InChI Key： ILGXCBVXJXFCGR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C2C(N(C(C3=CC=CS3)=C2C(N1CC(CCCCCC)CCCCCCCC)=O)CC(CCCCCC)CCCCCCCC)=O

Computed Properties

• Exact Mass: 748.50400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 30
• Complexity: 1030
• Topological Polar Surface Area: 97.1

Experimental Properties

• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.5E-9 g/L) (25 ºC),
• PSA: 100.48000
• LogP: 14.68400

Additional information on 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione

Introduction to 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione (CAS No. 1044598-80-2)

2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione, also known by its CAS number 1044598-80-2, is a highly versatile organic compound that has garnered significant attention in the fields of materials science and organic electronics. This compound belongs to the class of pyrrolo[3,4-c]pyrroles, which are known for their unique electronic and optical properties. The molecular structure of this compound features two hexyldecyl chains and two thienyl groups attached to the pyrrolopyrrole core, providing it with excellent solubility and processability in organic solvents.

The primary applications of 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione are in the development of organic photovoltaic (OPV) materials and organic field-effect transistors (OFETs). Recent studies have demonstrated that this compound exhibits high charge carrier mobility and good photovoltaic performance when used as an active layer in OPV devices. The combination of its strong absorption in the visible spectrum and its ability to form well-ordered thin films makes it an attractive candidate for next-generation solar cells.

In the context of OFETs, 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione has shown promising results in terms of electron transport properties. Research published in leading journals such as Advanced Materials and Journal of Materials Chemistry C has highlighted its potential for use in high-performance electronic devices. The compound's ability to form stable and uniform thin films via solution processing techniques further enhances its appeal for large-scale manufacturing processes.

The synthesis of 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione typically involves a multi-step process that includes the formation of the pyrrolopyrrole core followed by the attachment of the hexyldecyl and thienyl substituents. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for both academic research and industrial applications. The detailed synthetic protocols have been documented in several peer-reviewed articles and patents.

The physical and chemical properties of 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray diffraction (XRD). These studies have provided valuable insights into the molecular structure and crystalline morphology of the compound. For instance, XRD analysis has revealed that the compound forms highly ordered crystalline structures with well-defined intermolecular interactions.

In terms of its thermal stability, 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione exhibits excellent thermal stability up to temperatures exceeding 300°C. This property is crucial for its use in high-performance electronic devices that require stable operation under various environmental conditions. Additionally, the compound's solubility in common organic solvents such as chlorobenzene and toluene facilitates its processing into thin films using techniques like spin coating and blade coating.

The environmental impact of 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione has also been a subject of recent research. Studies have shown that the compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, proper disposal methods should be followed to minimize any potential ecological impact.

In conclusion, 2,5-Bis(2-hexyldecyl)-3,6-di(2-thienyl)pyrrolo[3，4-c]pyrrole-1，4（ ）（ ） -dione (CAS No. 1044598-80-2) is a highly promising material with a wide range of applications in organic electronics. Its unique combination of electronic properties and processability makes it an ideal candidate for the development of next-generation OPV materials and OFETs. Ongoing research continues to explore new avenues for optimizing its performance and expanding its potential uses in various technological fields.